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Compound of Interest

Compound Name: Irampanel

Cat. No.: B1672174

This document provides essential safety and logistical information for the proper disposal of
Irampanel (Perampanel), ensuring the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these procedures to minimize risks associated with this chemical.

Irampanel is classified as a hazardous substance, harmful if swallowed, and may cause long-
lasting harmful effects to aquatic life.[1][2][3] Therefore, its disposal must be managed with
strict adherence to safety protocols and regulatory requirements. This material and its container
must be disposed of as hazardous waste.[1] It is crucial to avoid releasing Irampanel into the
environment and not to empty it into drains.[1]

Hazard and Disposal Information Summary

The following table summarizes key data from Safety Data Sheets (SDS) regarding the
hazards and disposal recommendations for Irampanel (Perampanel).
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Parameter

Information

Source

Acute Toxicity

Harmful if swallowed (Acute
toxicity - oral 4, H302).

Environmental Hazards

May cause long lasting harmful
effects to aquatic life (Aquatic
Chronic 4, H413).

Primary Disposal Route

Dispose of as hazardous
waste in accordance with local,
regional, national, and

international regulations.

Recommended Disposal
Method

Dissolve or mix the material
with a combustible solvent and
burn in a chemical incinerator
equipped with an afterburner

and exhaust air.

Prohibited Disposal Methods

Do not empty into drains. Avoid

release to the environment.

Step-by-Step Disposal Protocol

A formal experimental protocol for the disposal of Irampanel is not standard practice; instead,

the process follows established hazardous waste management procedures. The overriding

principle is that no activity should begin unless a plan for the disposal of all generated waste

has been formulated.

Personal Protective Equipment (PPE)

Before handling Irampanel waste, ensure appropriate PPE is worn, including:

» Safety glasses with side-shields or goggles.

o Chemical-resistant gloves (e.g., nitrile).

e Alaboratory coat.
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e If there is a risk of dust or aerosol generation, use a NIOSH/MSHA-approved respirator.

Waste Segregation and Collection

Proper segregation is critical to prevent accidental chemical reactions.

¢ Solid Waste: Collect solid Irampanel waste (e.g., contaminated consumables, unused
powder) in a designated, clearly labeled hazardous waste container. The container must be
in good condition, with a tight-fitting lid, and compatible with the chemical.

e Liquid Waste: Collect solutions containing Irampanel in a separate, sealed, and leak-proof
hazardous waste container. Do not mix with other incompatible waste streams.

e Sharps: Any sharps (needles, scalpels) contaminated with Irampanel must be disposed of in
a designated sharps container suitable for hazardous chemical waste.

« Empty Containers: "RCRA empty" containers (those that have been triple-rinsed with a
suitable solvent) may be disposed of as non-hazardous waste, depending on institutional
policies. The rinsate from the cleaning process must be collected and disposed of as
hazardous waste. Containers that are not "RCRA empty" must be managed as hazardous
waste.

Labeling and Storage

e Labeling: All waste containers must be accurately and clearly labeled. The label should
include:

The words "Hazardous Waste."

o

o

The full chemical name: "Irampanel (Perampanel).”

[¢]

The specific hazards (e.qg., "Toxic," "Harmful to Aquatic Life").

The accumulation start date.

[¢]

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. This area should be secure and away from general laboratory traffic. Ensure
incompatible wastes are segregated to prevent accidental contact.
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Arranging for Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and disposal of the Irampanel waste. Provide them with all
necessary information about the waste stream.

» Licensed Disposal Facility: The EHS department will ensure the waste is transported to a
licensed and approved hazardous waste treatment, storage, and disposal facility (TSDF).
The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Irampanel waste in a laboratory setting.
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Preparation & Identification
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Caption: Workflow for the safe disposal of Irampanel waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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